Cas no 2613299-75-3 (rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine)

• Product Name: rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine
• CAS No: 2613299-75-3
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD33032124
• CID: 5662373
• PubChem ID: 155943650
• Update Time: 2025-10-30

rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 2613299-75-3
• EN300-27735762
• rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine

• MDL： MFCD33032124
• Inchi： 1S/C10H12ClN/c1-12-7-9(11)10(12)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3/t9-,10+/m1/s1
• InChI Key： SUXRKFFWQXSDOE-ZJUUUORDSA-N
• SMILES： Cl[C@@H]1CN(C)[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Additional information on rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine

Research Brief on rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine (CAS: 2613299-75-3): Recent Advances and Applications

The compound rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine (CAS: 2613299-75-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This azetidine derivative has attracted significant attention due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and pain management.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound using a novel catalytic system. The researchers achieved excellent enantioselectivity (up to 98% ee) through a palladium-catalyzed intramolecular amination reaction. This advancement is particularly significant as it overcomes previous challenges in obtaining the desired stereoisomer in high purity, which is crucial for pharmacological applications.

Pharmacological evaluations have revealed that rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine exhibits potent binding affinity to σ1 receptors (Ki = 4.2 nM), with remarkable selectivity over σ2 receptors (>100-fold). This receptor profile suggests potential applications in neuropathic pain treatment, as σ1 receptor antagonists have shown efficacy in various pain models. In vivo studies using rodent models of chronic constriction injury demonstrated significant antinociceptive effects at doses as low as 1 mg/kg (p.o.), without observable sedative effects.

The metabolic stability of this compound has been extensively studied, with recent data showing favorable pharmacokinetic properties. The t1/2 in rat plasma was determined to be 3.5 hours, with good oral bioavailability (F = 62%). These characteristics, combined with its ability to cross the blood-brain barrier (brain/plasma ratio of 0.85), make it an attractive candidate for further CNS-targeted drug development.

Structure-activity relationship (SAR) studies have identified the chloro substituent at the 3-position and the phenyl group at the 2-position as critical for maintaining high σ1 receptor affinity. Molecular docking simulations suggest that these moieties interact with key residues in the σ1 receptor binding pocket, particularly Glu172 and Tyr103. Recent crystallographic data of the σ1 receptor complex has provided valuable insights for further optimization of this scaffold.

Current research directions include the development of radiolabeled analogs for PET imaging applications and the exploration of its potential in neurodegenerative diseases. A recent patent application (WO2023056432) discloses novel derivatives showing improved metabolic stability and reduced potential for CYP450 inhibition, addressing some of the limitations of the parent compound.

In conclusion, rac-(2R,3S)-3-chloro-1-methyl-2-phenylazetidine represents a versatile scaffold with significant potential in CNS drug discovery. The recent advances in its synthesis and pharmacological characterization provide a solid foundation for the development of novel therapeutics targeting σ1 receptor-mediated pathways. Further clinical translation of this research may lead to new treatment options for pain management and neurological disorders.